molecular formula C12H15NO2 B12953786 Methyl (r)-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate hydrochloride

Methyl (r)-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate hydrochloride

Cat. No.: B12953786
M. Wt: 205.25 g/mol
InChI Key: KOCBYMLGUROFIS-LLVKDONJSA-N
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Description

Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate hydrochloride is a chemical compound with a complex structure that includes a naphthalene ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate hydrochloride typically involves multiple steps. One common method includes the reduction of a naphthalene derivative followed by esterification and amination. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate hydrochloride can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

    Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: Common reagents include halogens and nucleophiles under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate hydrochloride has several applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: It can be used in the study of biochemical pathways and enzyme interactions.

    Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate hydrochloride exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may modulate the activity of these targets, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

  • Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate
  • Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate sulfate
  • Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate phosphate

Uniqueness

Methyl ®-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate hydrochloride is unique due to its specific molecular structure, which imparts distinct chemical and physical properties. These properties make it suitable for specific applications that similar compounds may not be able to fulfill.

Properties

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

methyl (5R)-5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate

InChI

InChI=1S/C12H15NO2/c1-15-12(14)10-6-2-5-9-8(10)4-3-7-11(9)13/h2,5-6,11H,3-4,7,13H2,1H3/t11-/m1/s1

InChI Key

KOCBYMLGUROFIS-LLVKDONJSA-N

Isomeric SMILES

COC(=O)C1=CC=CC2=C1CCC[C@H]2N

Canonical SMILES

COC(=O)C1=CC=CC2=C1CCCC2N

Origin of Product

United States

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